Cas no 705957-76-2 (1-2-(dimethylamino)ethyl-3-(2,5-dimethylphenyl)-1-1-(pyridin-3-yl)ethylthiourea)

• Product Name: 1-2-(dimethylamino)ethyl-3-(2,5-dimethylphenyl)-1-1-(pyridin-3-yl)ethylthiourea
• CAS No: 705957-76-2
• MF: C₂₀H₂₈N₄S
• MW: 356.528122901917
• CID: 6408367
• PubChem ID: 3387506
• Update Time: 2023-12-27

1-2-(dimethylamino)ethyl-3-(2,5-dimethylphenyl)-1-1-(pyridin-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethyl-3-(2,5-dimethylphenyl)-1-1-(pyridin-3-yl)ethylthiourea
• 1-[2-(dimethylamino)ethyl]-3-(2,5-dimethylphenyl)-1-(1-pyridin-3-ylethyl)thiourea
• 705957-76-2
• AKOS024602302
• 1-(2-(dimethylamino)ethyl)-3-(2,5-dimethylphenyl)-1-(1-(pyridin-3-yl)ethyl)thiourea
• F0920-7318
• 1-[2-(dimethylamino)ethyl]-3-(2,5-dimethylphenyl)-1-[1-(pyridin-3-yl)ethyl]thiourea
• Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,5-dimethylphenyl)-N-[1-(3-pyridinyl)ethyl]-

• Inchi： 1S/C20H28N4S/c1-15-8-9-16(2)19(13-15)22-20(25)24(12-11-23(4)5)17(3)18-7-6-10-21-14-18/h6-10,13-14,17H,11-12H2,1-5H3,(H,22,25)
• InChI Key： OWAZAURZBHZMBQ-UHFFFAOYSA-N
• SMILES： N(CCN(C)C)(C(C1=CC=CN=C1)C)C(NC1=CC(C)=CC=C1C)=S

Computed Properties

• Exact Mass: 356.20346808g/mol
• Monoisotopic Mass: 356.20346808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas